Cas no 894797-00-3 (methyl 5-chloropyrimidine-2-carboxylate)

• Product Name: methyl 5-chloropyrimidine-2-carboxylate
• CAS No: 894797-00-3
• MF: C₆H₅ClN₂O₂
• MW: 172.569100141525
• MDL: MFCD16611603
• CID: 3161033
• PubChem ID: 71306218
• Update Time: 2024-10-26

methyl 5-chloropyrimidine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 5-CHLOROPYRIMIDINE-2-CARBOXYLIC ACID METHYL ESTER
• Methyl 5-chloro-2-pyrimidinecarboxylate (ACI)
• methyl 5-chloropyrimidine-2-carboxylate
• MFCD16611603
• AKOS025403926
• Methyl5-chloropyrimidine-2-carboxylate
• SB10934
• EN300-98821
• AS-39708
• SY124516
• 894797-00-3
• Z1255421748
• CS-0036347
• SCHEMBL17014903

• MDL： MFCD16611603
• Inchi： 1S/C6H5ClN2O2/c1-11-6(10)5-8-2-4(7)3-9-5/h2-3H,1H3
• InChI Key： RGKJCTJQIOYUBM-UHFFFAOYSA-N
• SMILES： O=C(C1N=CC(Cl)=CN=1)OC

Computed Properties

• Exact Mass: 172.0039551g/mol
• Monoisotopic Mass: 172.0039551g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 52.1Ų